Cas no 2229221-04-7 (tert-butyl N-methyl-N-{1-oxo-2-4-(propan-2-yl)phenylpropan-2-yl}carbamate)

Tert-butyl N-methyl-N-{1-oxo-2-[4-(propan-2-yl)phenyl]propan-2-yl}carbamate is a specialized carbamate derivative used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which enhances selectivity during reactions involving amines. The isopropylphenyl moiety contributes to steric and electronic modulation, facilitating controlled functionalization. The compound’s robust structure ensures compatibility with a range of reaction conditions, including acidic or basic environments. Its high purity and well-defined reactivity make it valuable for constructing complex molecular architectures, particularly in peptidomimetics and active pharmaceutical ingredient (API) development. Proper handling under inert conditions is recommended to preserve its integrity.
tert-butyl N-methyl-N-{1-oxo-2-4-(propan-2-yl)phenylpropan-2-yl}carbamate structure
2229221-04-7 structure
Product Name:tert-butyl N-methyl-N-{1-oxo-2-4-(propan-2-yl)phenylpropan-2-yl}carbamate
CAS No:2229221-04-7
MF:C18H27NO3
MW:305.411885499954
CID:6390552
PubChem ID:165777434
Update Time:2025-05-26

tert-butyl N-methyl-N-{1-oxo-2-4-(propan-2-yl)phenylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-methyl-N-{1-oxo-2-4-(propan-2-yl)phenylpropan-2-yl}carbamate
    • EN300-1873669
    • 2229221-04-7
    • tert-butyl N-methyl-N-{1-oxo-2-[4-(propan-2-yl)phenyl]propan-2-yl}carbamate
    • Inchi: 1S/C18H27NO3/c1-13(2)14-8-10-15(11-9-14)18(6,12-20)19(7)16(21)22-17(3,4)5/h8-13H,1-7H3
    • InChI Key: NZNTVMSLMQLHOM-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C=O)(C)C1C=CC(=CC=1)C(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 305.19909372g/mol
  • Monoisotopic Mass: 305.19909372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 46.6Ų

tert-butyl N-methyl-N-{1-oxo-2-4-(propan-2-yl)phenylpropan-2-yl}carbamate Pricemore >>

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Additional information on tert-butyl N-methyl-N-{1-oxo-2-4-(propan-2-yl)phenylpropan-2-yl}carbamate

Ter-butyl N-methyl-N-{1-oxo-2-[4-(propan-2-yl)phenyl]propan-2-yl}carbamate (CAS No. 2229221-04-7)

The compound tert-butyl N-methyl-N-{1-oxo-2-[4-(propan-2-yl)phenyl]propan-2-yl}carbamate, identified by the CAS number 2229221-04-7, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of carbamates, which are widely used in agriculture, pharmaceuticals, and industrial chemistry. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further substituted with a methyl group and a 1-oxo-propanoyl group linked to a 4-isopropylphenyl moiety.

Recent studies have highlighted the importance of carbamates like tert-butyl N-methyl-N-{1-oxo-2-[4-(propan-2-yl)phenyl]propan-2-yl}carbamate in pest control and crop protection. The unique structure of this compound allows it to act as an effective acetylcholinesterase inhibitor, making it highly valuable in agricultural settings. Its ability to target specific pests without causing significant harm to non-target species has made it a preferred choice in integrated pest management strategies.

In addition to its agricultural applications, this compound has shown potential in the pharmaceutical industry. Research indicates that it may possess anti-inflammatory and analgesic properties, which could be harnessed for the development of new drugs. The presence of the 4-isopropylphenyl group in its structure contributes to its stability and bioavailability, making it an attractive candidate for further pharmacological studies.

The synthesis of tert-butyl N-methyl-N-{1-oxo-2-[4-(propan-2-y)pheny]propan--y}carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in organic synthesis techniques have enabled more efficient production methods, reducing costs and improving scalability. These developments have significantly contributed to its widespread use across various industries.

The environmental impact of this compound has also been a subject of recent research. Studies suggest that it degrades relatively quickly under natural conditions, minimizing its persistence in the environment. However, further investigations are needed to fully understand its long-term effects on ecosystems and biodiversity.

In conclusion, tert-butyl N-methyl-N-{1--oxo--[4-(propan--y)pheny]propan--y}carbamate (CAS No. 22987385) is a versatile compound with promising applications in agriculture and medicine. Its unique chemical structure and favorable properties make it a valuable asset in modern chemistry. As research continues to uncover new insights into its potential uses, this compound is expected to play an even more significant role in addressing global challenges in pest control and drug development.

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